Cas no 1595942-91-8 (1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl)-)

• Product Name: 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl)-
• CAS No: 1595942-91-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5846159
• PubChem ID: 116569850
• Update Time: 2025-11-01

1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl)-
• EN300-794826
• 2-Methyl-1-(3-methylpyrrolidin-3-yl)propan-1-one
• 1595942-91-8

• Inchi： 1S/C9H17NO/c1-7(2)8(11)9(3)4-5-10-6-9/h7,10H,4-6H2,1-3H3
• InChI Key： RXBLONSKXHKJFT-UHFFFAOYSA-N
• SMILES： C(C1(C)CCNC1)(=O)C(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 217.4±33.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl)-

Introduction to 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) and Its Applications in Modern Chemical Research

1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) (CAS No. 1595942-91-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, characterized by its intricate molecular framework, combines a ketone group with a pyrrolidine moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both methyl and pyrrolidinyl substituents enhances its reactivity and adaptability, opening up numerous possibilities for its application in drug discovery and material science.

The CAS No. 1595942-91-8 identifier ensures precise classification and differentiation of this compound within the vast chemical database, facilitating accurate documentation and communication among researchers. The molecular structure of 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) consists of a three-carbon ketone backbone substituted with a 3-methyl-3-pyrrolidinyl group at the second carbon position. This configuration imparts distinct electronic and steric properties, influencing its interactions with biological targets and enabling its use as a building block in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged due to their prevalence in bioactive molecules. The pyrrolidinyl moiety is particularly noteworthy, as it is frequently found in pharmacologically relevant compounds, including CNS-active agents and cardiovascular drugs. The incorporation of the methyl group at the 3-position of the pyrrolidine ring further modulates the compound's pharmacokinetic profile, enhancing its metabolic stability and bioavailability. This makes 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) a valuable scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its role in the synthesis of small molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical therapeutic targets in oncology and inflammatory diseases. The unique steric environment provided by the methyl-3-pyrrolidinyl substituent allows for precise binding to active sites, improving the efficacy of drug candidates. Recent studies have demonstrated its utility in generating potent inhibitors with high selectivity profiles, reducing off-target effects and minimizing side reactions.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates for further development. 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) has been utilized in virtual screening campaigns to identify novel scaffolds that mimic natural products or known drugs. Its structural features make it an excellent candidate for library design, enabling rapid exploration of chemical space without extensive synthetic efforts. This approach has accelerated the discovery process, leading to faster development cycles for new drugs.

Beyond pharmaceutical applications, this compound finds utility in material science and agrochemical research. The pyrrolidine ring can be further functionalized to produce polymers with enhanced mechanical properties or agrochemicals with improved environmental compatibility. For instance, derivatives of 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) have been investigated as potential ligands for metal-organic frameworks (MOFs), which are gaining traction for their applications in gas storage and separation technologies. The flexibility of the methyl-3-pyrrolidinyl group allows for tunable interactions with metal ions, facilitating the construction of stable yet porous structures.

The synthesis of 1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalysis have enabled more efficient routes to complex molecules like this one. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrolidine core while maintaining high regioselectivity. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,1-Propanone, 2-methyl-1-(3-methyl-3-pyrrolidinyl) (CAS No. 1595942-91-8) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique combination of functional groups makes it a valuable tool for researchers seeking to design novel bioactive molecules or advanced materials. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an increasingly important role in shaping future scientific advancements.